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Compound of Interest

Compound Name: 3,3,5-Trimethylcyclohexanone

Cat. No.: B147574

Technical Guide: Physical Properties of 3,3,5-
Trimethylcyclohexanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of 3,3,5-
Trimethylcyclohexanone, a significant intermediate in various chemical syntheses. The data
and methodologies presented are intended to support research and development activities
where this compound is utilized.

Core Physical Properties

3,3,5-Trimethylcyclohexanone, also known as dihydroisophorone, is a colorless oily liquid at
room temperature. Its physical characteristics are crucial for handling, reaction setup, and
purification processes.

Quantitative Data Summary

The physical properties of 3,3,5-Trimethylcyclohexanone are summarized in the table below.
These values are compiled from various chemical data sources.
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Physical Property Value Notes Citations

Boiling Point 188-192 °C Al Standar(_j [1][21[3]
atmospheric pressure.

190 °C [4]

189 °C [5]

167 °C [3]

Melting Point -10 °C [11[2113114]

Density 0.887 g/mL at 25 °C [1112][3][6]

0.887 g/cm? [4]

Experimental Protocols

While the specific primary sources for the above data are not detailed in the available literature,
the following sections describe standard and widely accepted laboratory protocols for
determining the physical properties of a liquid ketone like 3,3,5-Trimethylcyclohexanone.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and efficient method for determining the boiling point of a small liquid
sample is the capillary method, often carried out in a Thiele tube or a melting point apparatus.

Apparatus:

e Thiele tube or Mel-Temp apparatus

e Thermometer

o Small test tube (e.g., fusion tube)

o Capillary tube (sealed at one end)

e Heating source (e.g., Bunsen burner or heating mantle)

 Liquid for heating bath (e.g., mineral oil)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://mylifesciencecareer.com/mel-temp-apparatus/
https://www.americaninstrument.com/products/mel-temp-3-0-melting-point-3308c-melt-pt
https://chemconnections.org/organic/chem226/Labs/bp/bp.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://en.wikipedia.org/wiki/Thiele_tube
https://chemconnections.org/organic/chem226/Labs/bp/bp.htm
https://mylifesciencecareer.com/mel-temp-apparatus/
https://www.americaninstrument.com/products/mel-temp-3-0-melting-point-3308c-melt-pt
https://chemconnections.org/organic/chem226/Labs/bp/bp.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://mylifesciencecareer.com/mel-temp-apparatus/
https://www.americaninstrument.com/products/mel-temp-3-0-melting-point-3308c-melt-pt
https://chemconnections.org/organic/chem226/Labs/bp/bp.htm
http://www.orgchemboulder.com/Technique/Procedures/Meltingpt/Mel-Temp.shtml
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.benchchem.com/product/b147574?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Procedure:

A small amount of the 3,3,5-trimethylcyclohexanone sample is placed into the small test
tube.

o Acapillary tube, sealed at one end, is inverted and placed into the liquid sample within the
test tube.

e The test tube assembly is attached to a thermometer.

e The entire setup is immersed in a heating bath (e.g., a Thiele tube filled with mineral oil) or
placed in a melting point apparatus.

e The heating bath is heated gently. As the temperature rises, air trapped in the capillary tube
will expand and exit as a slow stream of bubbles.

e Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary tube. This indicates that the vapor of the sample has displaced all the air.

e The heat source is then removed, and the apparatus is allowed to cool slowly.

o The boiling point is the temperature at which the bubbling stops and the liquid is drawn into
the capillary tube. This is the point where the vapor pressure of the sample equals the
atmospheric pressure.

For substances that are solid at or near room temperature, or for determining the freezing point
of a liquid, a melting point apparatus is commonly used. Since 3,3,5-trimethylcyclohexanone
has a melting point of -10 °C, a specialized low-temperature apparatus would be required. The
general principle using a standard Mel-Temp apparatus for a solid is described below.

Apparatus:
e Mel-Temp apparatus or similar melting point device
o Capillary tubes (sealed at one end)

o Sample of the solidified compound
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Procedure:

A small amount of the solidified 3,3,5-trimethylcyclohexanone is finely powdered.

o The open end of a capillary tube is tapped into the powdered sample to collect a small
amount of the material.

e The tube is inverted and tapped gently to pack the solid into the sealed end, to a height of 2-
3 mm.

o The loaded capillary tube is placed into the heating block of the melting point apparatus.

e The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

e The melting range is recorded from the temperature at which the first drop of liquid appears
to the temperature at which the entire sample has completely liquefied. A pure substance will
have a sharp melting range of 1-2 °C.

The density of a liquid can be accurately determined using a pycnometer, which is a glass flask
with a precisely known volume.

Apparatus:

Pycnometer (specific gravity bottle) with a ground-glass stopper containing a capillary tube

Analytical balance

Temperature-controlled water bath

The liquid sample (3,3,5-trimethylcyclohexanone)

Deionized water (for calibration)
Procedure:

e The empty, clean, and dry pycnometer is weighed accurately on an analytical balance
(m_empty).
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e The pycnometer is filled with deionized water and placed in a temperature-controlled water
bath until it reaches thermal equilibrium (e.g., 25 °C).

e The stopper is inserted, and any excess water that emerges from the capillary is carefully
wiped off. The pycnometer is then reweighed (m_water).

e The pycnometer is emptied, thoroughly dried, and then filled with 3,3,5-
trimethylcyclohexanone.

o The same procedure of thermal equilibration and weighing is repeated for the sample
(m_sample).

» The density of the sample is calculated using the following formula:
Density_sample = [(m_sample - m_empty) / (m_water - m_empty)] * Density_water

where the density of water at the specific temperature is a known value.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a generalized workflow for the experimental determination of
the physical properties of a chemical compound.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b147574?utm_src=pdf-body
https://www.benchchem.com/product/b147574?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Physical Property Determination of 3,3,5-Trimethylcyclohexanone
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Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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